![molecular formula C17H20BrN3O5S B1231218 N-(1-{(2E)-2-[(4-bromo-5-methylfuran-2-yl)methylidene]hydrazinyl}-1-oxopropan-2-yl)-N-(4-methoxyphenyl)methanesulfonamide (non-preferred name)](/img/structure/B1231218.png)
N-(1-{(2E)-2-[(4-bromo-5-methylfuran-2-yl)methylidene]hydrazinyl}-1-oxopropan-2-yl)-N-(4-methoxyphenyl)methanesulfonamide (non-preferred name)
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Overview
Description
N-[(4-bromo-5-methyl-2-furanyl)methylideneamino]-2-(4-methoxy-N-methylsulfonylanilino)propanamide is an alanine derivative.
Scientific Research Applications
Structural and Molecular Studies
- X-ray Powder Diffraction : A study by Dey et al. (2015) explored the crystal structures of nimesulide derivatives, including N-(2-phenoxy-4-(4-phenyl-1H-1,2,3-triazol-1-yl)phenyl)methanesulfonamide. This research is crucial for understanding the molecular geometry and intermolecular interactions of such compounds (Dey et al., 2015).
Synthesis and Characterization
- One-Step Synthesis : Sakamoto et al. (1988) described the one-step synthesis of 1-methylsulfonyl-indoles from N-(2-halophenyl)methanesulfonamide, demonstrating an efficient synthetic route for related compounds (Sakamoto et al., 1988).
- Synthesis of Zinc Phthalocyanine Derivatives : Pişkin et al. (2020) synthesized new derivatives including (E)-4-((5-bromo-2-hydroxy-3-methoxybenzylidene)amino)-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzenesulfonamide, highlighting the process and characterization of these molecules (Pişkin et al., 2020).
properties
Molecular Formula |
C17H20BrN3O5S |
---|---|
Molecular Weight |
458.3 g/mol |
IUPAC Name |
N-[(E)-(4-bromo-5-methylfuran-2-yl)methylideneamino]-2-(4-methoxy-N-methylsulfonylanilino)propanamide |
InChI |
InChI=1S/C17H20BrN3O5S/c1-11(17(22)20-19-10-15-9-16(18)12(2)26-15)21(27(4,23)24)13-5-7-14(25-3)8-6-13/h5-11H,1-4H3,(H,20,22)/b19-10+ |
InChI Key |
QCQFERNMXWDZJF-VXLYETTFSA-N |
Isomeric SMILES |
CC1=C(C=C(O1)/C=N/NC(=O)C(C)N(C2=CC=C(C=C2)OC)S(=O)(=O)C)Br |
SMILES |
CC1=C(C=C(O1)C=NNC(=O)C(C)N(C2=CC=C(C=C2)OC)S(=O)(=O)C)Br |
Canonical SMILES |
CC1=C(C=C(O1)C=NNC(=O)C(C)N(C2=CC=C(C=C2)OC)S(=O)(=O)C)Br |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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